Cas no 1393683-63-0 (potassium (3-chloro-4-formylphenyl)trifluoroboranuide)

• Product Name: potassium (3-chloro-4-formylphenyl)trifluoroboranuide
• CAS No: 1393683-63-0
• MF: C₇H₄BClF₃KO
• MW: 246.46
• MDL: MFCD09993690
• CID: 5607945
• PubChem ID: 66552106
• Update Time: 2025-06-11

potassium (3-chloro-4-formylphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium (3-chloro-4-formylphenyl)trifluoroborate
• Borate(1-), (3-chloro-4-formylphenyl)trifluoro-, potassium (1:1), (T-4)-
• EN300-8663462
• potassium (3-chloro-4-formylphenyl)trifluoroboranuide
• 1393683-63-0

• MDL： MFCD09993690
• Inchi： 1S/C7H4BClF3O.K/c9-7-3-6(8(10,11)12)2-1-5(7)4-13;/h1-4H;/q-1;+1
• InChI Key： FWNWGXKAEUWLMY-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1=CC=C(C=O)C(Cl)=C1)([F-])([F-])[F-].[K+]

Computed Properties

• Exact Mass: 245.9632886g/mol
• Monoisotopic Mass: 245.9632886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on potassium (3-chloro-4-formylphenyl)trifluoroboranuide

Potassium (3-Chloro-4-Formylphenyl)trifluoroboranuide (CAS No. 1393683-63-0): An Overview

Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide (CAS No. 1393683-63-0) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural and functional properties. This compound, also known as K(3-CFPP), is a member of the boron-containing compounds and has been the subject of numerous studies for its potential applications in various scientific and industrial domains.

The molecular structure of Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide consists of a potassium ion coordinated with a trifluoroborate anion, which is derived from a 3-chloro-4-formylphenyl group. The presence of the trifluoroborate moiety imparts unique electronic and steric properties to the molecule, making it an interesting candidate for a wide range of chemical reactions and biological studies.

Recent research has highlighted the potential of Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide in catalytic processes. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient catalyst in the synthesis of various organic compounds, particularly in C-H activation reactions. The trifluoroborate group facilitates the formation of stable intermediates, which can then be further functionalized to produce complex molecules with high selectivity and yield.

In the realm of medicinal chemistry, Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide has shown promise as a building block for the development of novel drugs. Its ability to form stable complexes with metal ions and its reactivity with various functional groups make it a valuable precursor for the synthesis of bioactive molecules. Researchers at the University of California, Los Angeles, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them potential candidates for further drug development.

The physical and chemical properties of Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide have also been extensively studied. It is a white crystalline solid that is soluble in polar solvents such as water and methanol. The compound is stable under standard laboratory conditions but can undergo decomposition at elevated temperatures or in strongly acidic or basic environments. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are an important aspect when handling Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Personal protective equipment such as gloves, goggles, and lab coats should be worn when working with this compound to ensure safety.

In conclusion, Potassium (3-Chloro-4-formylphenyl)trifluoroboranuide (CAS No. 1393683-63-0) is a versatile compound with a wide range of applications in organic synthesis, catalysis, and medicinal chemistry. Its unique structural features and reactivity make it an important tool for researchers and chemists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.